Cas no 7606-84-0 (1,4-Benzenedicarboxylic acid, 2,3,5,6-tetraiodo-)

• Product Name: 1,4-Benzenedicarboxylic acid, 2,3,5,6-tetraiodo-
• CAS No: 7606-84-0
• MF: C₈H₂I₄O₄
• MW: 669.716971874237
• MDL: MFCD21337905
• CID: 1775491
• PubChem ID: 18993875
• Update Time: 2025-05-21

1,4-Benzenedicarboxylic acid, 2,3,5,6-tetraiodo- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2,3,5,6-tetraiodo-
• 2,3,5,6-tetraiodoterephthalic acid
• tetraiodo-terephthalic acid
• 2,3,5,6-tetraiodo-1,4-benzenedicarboxylic acid
• SY264655
• MFCD21337905
• DTXSID401248150
• SCHEMBL7596897
• tetraiodoterephthalic acid
• tetra-iodoterephthalic acid
• 7606-84-0
• INPWHIBRMNBPDX-UHFFFAOYSA-N
• starbld0038008

• MDL： MFCD21337905
• Inchi： 1S/C8H2I4O4/c9-3-1(7(13)14)4(10)6(12)2(5(3)11)8(15)16/h(H,13,14)(H,15,16)
• InChI Key： INPWHIBRMNBPDX-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(=O)O)C(=C(C=1C(=O)O)I)I)I

Computed Properties

• Exact Mass: 669.61126
• Monoisotopic Mass: 669.6132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Additional information on 1,4-Benzenedicarboxylic acid, 2,3,5,6-tetraiodo-

1,4-Benzenedicarboxylic acid, 2,3,5,6-tetraiodo- (CAS No. 7606-84-0): A Multifaceted Compound in Modern Chemical Research

1,4-Benzenedicarboxylic acid, 2,3,5,6-tetraiodo-, with the chemical identifier CAS No. 7606-84-0, is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This tetraiodinated derivative of benzenedicarboxylic acid exhibits unique structural and electronic properties, making it a valuable tool in various scientific applications. The presence of multiple iodine atoms introduces a high degree of electrophilicity and reactivity, which can be leveraged for synthetic transformations and molecular recognition studies.

The compound's structure consists of a benzene ring substituted with four iodine atoms at the 2, 3, 5, and 6 positions, along with two carboxylic acid groups at the 1 and 4 positions. This arrangement imparts significant electronic density and makes the molecule highly susceptible to various chemical modifications. Such modifications are particularly useful in the design of probes for biological imaging and in the development of novel pharmaceutical agents.

In recent years, researchers have been exploring the potential of 1,4-benzenedicarboxylic acid, 2,3,5,6-tetraiodo- as a building block for more complex molecular architectures. Its high reactivity allows for the facile introduction of functional groups through nucleophilic substitution reactions, enabling the synthesis of diverse derivatives. These derivatives have found applications in materials science, particularly in the development of conductive polymers and organic semiconductors.

One of the most intriguing aspects of this compound is its utility in medicinal chemistry. The tetraiodo substitution pattern enhances its binding affinity to various biological targets, making it an excellent scaffold for drug discovery. For instance, studies have shown that derivatives of 1,4-benzenedicarboxylic acid, 2,3,5,6-tetraiodo- can interact with enzymes and receptors involved in metabolic pathways relevant to diseases such as cancer and inflammation. Recent computational studies have predicted that certain modifications to this molecule could lead to potent inhibitors with improved pharmacokinetic properties.

The compound's role in synthetic chemistry is also noteworthy. The presence of multiple iodine atoms allows for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl structures found in many pharmaceuticals. Researchers have demonstrated that 1,4-benzenedicarboxylic acid, 2,3,5,6-tetraiodo- can serve as an efficient precursor for these reactions, providing access to complex molecules with high yields and selectivity.

In addition to its synthetic utility, this compound has been employed in analytical chemistry as a ligand for metal ions. The iodine atoms act as coordination sites for transition metals such as palladium and copper, facilitating the development of sensors and catalysts. These applications highlight the versatility of 1,4-benzenedicarboxylic acid, 2,3,5,6-tetraiodo- across different domains of chemical research.

The latest advancements in this field have focused on exploring the photophysical properties of tetraiodinated benzenedicarboxylic acids. Researchers have discovered that these compounds exhibit strong fluorescence upon certain substitutions or environmental conditions. This property makes them promising candidates for use in bioimaging techniques. For example，a recent study demonstrated that a derivative of 1,4-benzenedicarboxylic acid, 2,3,5,6-tetraiid^_-No.> can be used to label cells with high specificity due to its ability to emit light under near-infrared conditions without significant autofluorescence from biological tissues.

The compound's potential in drug development has also been explored through its ability to modulate biological pathways. Preclinical studies have indicated that certain derivatives can inhibit the activity of kinases involved in cell proliferation and survival. These findings suggest that further optimization could lead to novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of 1,4-benzenedicarboxylic acid, 2,3,5,6-tetraid^_-No.> presents unique challenges due to its sensitivity to hydrolysis and oxidation. However，recent improvements in synthetic methodologies have enabled more efficient production processes. These advancements have not only increased the availability of the compound but also reduced costs associated with its preparation.

The future prospects for this compound are vast，with ongoing research focusing on expanding its applications into areas such as nanotechnology and energy storage。The ability to functionalize its structure opens up possibilities for creating novel materials with tailored properties。For instance，researchers are investigating its potential use as a component in organic photovoltaic cells，where its electron-withdrawing properties could enhance charge separation efficiency。

In conclusion，CAS No._^7606-84-0
of 1, 4-benzenedicarboxylic acid, 2, 3, 5, 6-tetraido- represents a remarkable compound with diverse applications across chemical biology、pharmaceuticals、and materials science。 Its unique structural features make it an invaluable tool for researchers seeking innovative solutions to complex problems。 As our understanding of its properties continues to grow，we can expect even more groundbreaking discoveries leveraging this versatile molecule。